3-Cyano-5-(naphthalen-1-yl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-naphthalen-1-ylbenzonitrile
• InChI: InChI=1S/C17H11NO/c18-11-12-8-14(10-15(19)9-12)17-7-3-5-13-4-1-2-6-16(13)17/h1-10,19H
• InChI Key: ABEDPTZVSDXYBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=CC(=C3)C#N)O
• Molecular Formula: C17H11NO
• Molecular Weight: 245.27 g/mol

Description

3-Cyano-5-(naphthalen-1-yl)phenol, 95%, is an organic compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents and can be used as an intermediate in organic synthesis. It is also known as 5-Naphthylcyanophenol or NCP. This compound has been used in a variety of scientific research applications, including biochemistry and physiology.

Scientific Research Applications

3-Cyano-5-(naphthalen-1-yl)phenol, 95%, has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as indoles and quinolines. It has also been used in the synthesis of various polymers, such as polyesters and polyamides. Additionally, it has been used as a reagent in the synthesis of fluorescent dyes and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(naphthalen-1-yl)phenol, 95%, is not well understood. However, it is thought to interact with the active sites of enzymes, resulting in the formation of covalent bonds. This interaction may result in the inhibition of enzyme activity or the activation of enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(naphthalen-1-yl)phenol, 95%, are not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450. Additionally, it has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Cyano-5-(naphthalen-1-yl)phenol, 95%, in lab experiments include its low cost, ease of synthesis, and wide range of applications. Additionally, it is a relatively non-toxic compound and can be stored at room temperature. The main limitation of using this compound in lab experiments is its lack of specificity, as it can interact with a variety of enzymes.

Future Directions

The future directions of research involving 3-Cyano-5-(naphthalen-1-yl)phenol, 95%, include further investigation into its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research into its potential applications in pharmaceuticals and other industries is needed. Additionally, further research into its potential toxicity and safety in humans is needed. Finally, further research into its potential as a reagent in organic synthesis is needed.

Synthesis Methods

The synthesis method for 3-Cyano-5-(naphthalen-1-yl)phenol, 95%, is relatively simple and straightforward. It can be synthesized by the reaction of 5-naphthylcyanide and phenol in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction is carried out at a temperature of approximately 150°C and yields a 95% pure product.